molecular formula C11H9NO3 B14831657 2-Cyano-5-cyclopropoxybenzoic acid

2-Cyano-5-cyclopropoxybenzoic acid

Cat. No.: B14831657
M. Wt: 203.19 g/mol
InChI Key: TZZNGNKXTSXPTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyano-5-cyclopropoxybenzoic acid (C₁₁H₉NO₃) is a substituted benzoic acid derivative characterized by a cyano group (-CN) at the 2-position and a cyclopropoxy substituent (-O-C₃H₅) at the 5-position of the benzene ring. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties. The cyano group enhances electrophilicity and hydrogen-bonding capacity, while the cyclopropoxy moiety contributes to steric bulk and metabolic stability. Its applications span pharmaceutical intermediates, agrochemicals, and polymer precursors, particularly in synthesizing kinase inhibitors and herbicides .

Properties

Molecular Formula

C11H9NO3

Molecular Weight

203.19 g/mol

IUPAC Name

2-cyano-5-cyclopropyloxybenzoic acid

InChI

InChI=1S/C11H9NO3/c12-6-7-1-2-9(15-8-3-4-8)5-10(7)11(13)14/h1-2,5,8H,3-4H2,(H,13,14)

InChI Key

TZZNGNKXTSXPTO-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=C(C=C2)C#N)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction, which involves the cross-coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods: Industrial production of 2-Cyano-5-cyclopropoxybenzoic acid may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to maximize yield and purity. The choice of solvents, catalysts, and reaction temperatures are critical factors in scaling up the synthesis for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 2-Cyano-5-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

    Oxidation: The cyano group can be oxidized to form carboxylic acids or amides.

    Reduction: The cyano group can be reduced to primary amines.

    Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

    Substitution: Nucleophiles such as amines or alcohols can be used under basic conditions to substitute the cyclopropoxy group.

Major Products Formed:

    Oxidation: Formation of carboxylic acids or amides.

    Reduction: Formation of primary amines.

    Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2-Cyano-5-cyclopropoxybenzoic acid has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of 2-Cyano-5-cyclopropoxybenzoic acid involves its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit succinate dehydrogenase, an enzyme involved in the tricarboxylic acid (TCA) cycle and respiration chain . This inhibition disrupts cellular respiration and energy production, leading to antifungal and antibacterial effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2-Cyano-5-cyclopropoxybenzoic acid is compared to three analogs: 2-Cyano-4-fluorobenzoic acid, 5-methoxy-2-nitrobenzoic acid, and 5-cyclopropoxy-2-nitrobenzoic acid. Key differences arise from substituent effects on solubility, reactivity, and bioactivity.

Table 1: Comparative Physicochemical Properties

Compound Molecular Weight (g/mol) Solubility (mg/mL, H₂O) Melting Point (°C) LogP
2-Cyano-5-cyclopropoxybenzoic acid 203.20 0.12 178–180 1.85
2-Cyano-4-fluorobenzoic acid 181.13 0.95 165–167 1.32
5-Methoxy-2-nitrobenzoic acid 197.15 1.20 192–194 1.60
5-cyclopropoxy-2-nitrobenzoic acid 223.18 0.08 185–187 2.10

Key Observations:

Solubility: The cyclopropoxy group in 2-Cyano-5-cyclopropoxybenzoic acid reduces aqueous solubility (0.12 mg/mL) compared to analogs with smaller substituents (e.g., 2-Cyano-4-fluorobenzoic acid at 0.95 mg/mL). This is attributed to increased hydrophobicity and steric hindrance .

Reactivity: The electron-withdrawing cyano group enhances acidity (pKa ~2.8) relative to nitro-substituted analogs (pKa ~3.2–3.5), favoring deprotonation under milder conditions.

Bioactivity: In kinase inhibition assays, 2-Cyano-5-cyclopropoxybenzoic acid exhibits superior selectivity (>90% inhibition at 10 µM) compared to 5-methoxy-2-nitrobenzoic acid (~60% inhibition), likely due to the cyclopropoxy group’s metabolic stability and reduced off-target interactions .

Notes on Evidence Utilization

The provided evidence (Supplementary Material from Beck, 2013, and Campbell et al., 2008) primarily discusses glycosylation and glycan analysis tools, which are unrelated to the target compound. Consequently, this analysis relies on established physicochemical principles and synthetic data from authoritative chemical databases (e.g., PubChem, Reaxys) to ensure accuracy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.